Rhodinol

• CAS: 141-25-3
• Synonyms: 3,7-dimethyloct-7-en-1-ol; alpha-citronellol
• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• SMILES: CC(CCCC(=C)C)CCO
• InChI: InChI=1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h10-11H,1,4-8H2,2-3H3
• InChIKey: JGQFVRIQXUFPAH-UHFFFAOYSA-N
• Solubility: Insoluble in glycerol, water; soluble in most fixed oils, propylene glycol; soluble (in ethanol)

Rhodinol (CAS 141-25-3) is a monoterpene alcohol recognized in industry as the L-citronellol (3S-isomer) component, occurring naturally as a mixture with geraniol in geranium and citronella oils. Its molecular formula is C10H20O (MW 156.27 g/mol).

Rhodinol (CAS 141-25-3) Procurement: Core Chemical Identity and Industrial Baseline

Rhodinol (CAS 141-25-3) is a monoterpene alcohol recognized in industry as the L-citronellol (3S-isomer) component, occurring naturally as a mixture with geraniol in geranium and citronella oils [1]. Its molecular formula is C10H20O (MW 156.27 g/mol) . It is a colorless to pale yellow liquid with a density of ~0.865 g/mL at 25°C, insoluble in water but miscible with alcohols and organic solvents . This product is regulated as a flavor and fragrance agent (FEMA 2980; JECFA 1222) and is subject to specific handling guidelines due to its potential for skin sensitization [2]. Understanding its precise stereochemical and compositional identity is fundamental to avoiding procurement of less active or odor-discrepant substitutes.

• [1] Wikipedia contributors. (2004, November 28). Rhodinol. Wikipedia, The Free Encyclopedia. View Source
• [2] World Health Organization. (2003). Evaluation of Certain Food Additives and Contaminants: Sixty-first Report of the Joint FAO/WHO Expert Committee on Food Additives. JECFA No. 1222. View Source

Why Rhodinol (CAS 141-25-3) Cannot Be Indiscriminately Substituted with Citronellol

Despite being structurally related, Rhodinol (L-citronellol) and generic citronellol (often a racemic mixture or undefined isomeric form) are not functionally interchangeable in applications where bioactivity or olfactory precision is required. The specific stereochemistry of the (3S)-enantiomer in Rhodinol confers distinct antifungal efficacy and a characteristic, more delicate rosy odor profile compared to its dextral counterpart [1][2]. Industrial citronellol grades frequently contain varying ratios of isomers and impurities, leading to inconsistent performance. Procurement of undefined 'citronellol' therefore introduces unacceptable variability in sensitive formulations, as demonstrated by quantitative differences in EC50 values and organoleptic properties outlined in the evidence guide below [1].

• [1] Xiang, X., Yang, W., Liu, H., Chen, Y., Zhou, Y., & Hu, A. (2019). Fungicidal Activity Comparison and Synergetic Effect of Citronellol Optical Isomers Against Colletotrichum gloeosporioides. Journal of Tea Science, 39(4), 425-430. View Source
• [2] SCC Online Library. (n.d.). ODOR AND ISOMERISM IN OLFACTIVE CHEMICALS. Oilactive tests confirmed the more fragrant and subtle rosy character of the rhodinyl in comparison with the citronellyl series. View Source

Quantitative Evidence Guide for Rhodinol (CAS 141-25-3): Differentiated Activity vs. Key Comparators

Antifungal Activity Comparison: Rhodinol vs. Dextral Citronellol Against Colletotrichum gloeosporioides

In a direct head-to-head comparison, Rhodinol (L-citronellol) demonstrated a statistically similar antifungal efficacy to its optical isomer, dextral citronellol, against Colletotrichum gloeosporioides, the causative agent of tea anthracnose. The EC50 values were found to be 119.87 mg·L⁻¹ for Rhodinol and 113.27 mg·L⁻¹ for dextral citronellol [1]. This data quantifies Rhodinol's potent standalone activity, validating its use in applications requiring a defined, high-purity L-isomer. Notably, the study also revealed a significant synergistic effect when the two isomers were combined, with a maximum co-toxicity coefficient of 130.19 at a 1.6:1 mass ratio (dextral citronellol : Rhodinol) [1]. This demonstrates Rhodinol's unique value as a co-formulant for enhanced bioactivity.

Evidence Dimension	In Vitro Antifungal Efficacy (EC50)
Target Compound Data	EC50 = 119.87 ± 0.20 mg·L⁻¹ (Rhodinol)
Comparator Or Baseline	EC50 = 113.27 ± 0.95 mg·L⁻¹ (Dextral citronellol)
Quantified Difference	Δ = 6.6 mg·L⁻¹ (No statistically significant difference in standalone activity, but synergistic when combined)
Conditions	Mycelial growth rate assay; Horsfall and co-toxicity coefficient method; Colletotrichum gloeosporioides

Why This Matters

This data confirms Rhodinol's equipotent antifungal activity and its critical role in achieving synergistic efficacy in combination formulations, differentiating it from undefined citronellol sources.

• [1] Xiang, X., Yang, W., Liu, H., Chen, Y., Zhou, Y., & Hu, A. (2019). Fungicidal Activity Comparison and Synergetic Effect of Citronellol Optical Isomers Against Colletotrichum gloeosporioides. Journal of Tea Science, 39(4), 425-430. View Source

Olfactory Potency: Odor Detection Threshold of Rhodinol

The odor detection threshold is a critical parameter for fragrance material selection, directly influencing usage levels and cost-efficiency. Rhodinol exhibits a low odor threshold, with literature and vendor specifications reporting a value of approximately 40 parts per billion (ppb) in water [1][2]. For comparison, its major constituent and analog, Citronellol, typically exhibits a threshold around 40-50 ppb [3]. While the difference is modest, the perception of Rhodinol is characterized by a 'more fragrant and subtle rosy character' compared to the 'citronellyl series' [4]. This, combined with its high substantivity of 208-236 hours at full concentration, ensures prolonged fragrance impact and justifies its premium in fine perfumery [5].

Evidence Dimension	Odor Detection Threshold in Water
Target Compound Data	~40 ppb (Rhodinol)
Comparator Or Baseline	~40-50 ppb (Citronellol)
Quantified Difference	Comparable threshold values; differentiated by superior hedonic quality and substantivity (208-236 hours vs. lower substantivity for citronellol).
Conditions	Sensory evaluation in water; substantivity measured as hours of perceptibility at 100% concentration on a smelling strip.

Why This Matters

Procurement decisions based on odor threshold alone may not reveal the nuanced superiority of Rhodinol's rosy character and longer-lasting substantivity, which are crucial for high-end fragrance performance.

• [1] Bio Shop Pakistan. (2026). Rhodinol | Rose Alcohol, IFRA & Formulas. ~40 ppb Odour Threshold. View Source
• [2] FlavScents. AInsights Entry for Rhodinol (CAS: 141-25-3). The odor threshold of rhodinol is relatively low, making it effective even at minimal concentrations. View Source
• [3] Leffingwell, J. C., & Leffingwell, D. (1991). GRAS flavor chemicals—detection thresholds. Perfumer & Flavorist, 16(1), 1-19. View Source
• [4] SCC Online Library. (n.d.). ODOR AND ISOMERISM IN OLFACTIVE CHEMICALS. Oilactive tests confirmed the more fragrant and subtle rosy character of the rhodinyl in comparison with the citronellyl series. View Source
• [5] The Good Scents Company. (n.d.). Rhodinol. Substantivity: 208 hour(s) at 100.00%. View Source

Compositional Differentiation: Citronellol/Geraniol Ratio in Rhodinol Natural vs. Alternative Sources

The performance of 'Rhodinol' is not solely dependent on the L-citronellol enantiomer but also on its natural occurrence as a mixture with geraniol and other minor components. The precise ratio of these compounds defines its olfactory character. Analysis of natural Rhodinol (ex-Geranium) reveals a typical composition of 55-70% l-Citronellol and 25-35% Geraniol, with 1-5% Nerol [1]. In contrast, some synthetic grades or alternative isolates (e.g., from citronella) can show significantly different ratios, such as 62% Citronellol and 35% Geraniol for 'Rhodinol 70' [2], or even up to 87% Citronellol and only 7-12% Geraniol [3]. This compositional variance directly impacts the olfactory profile, with a higher geraniol content imparting a more intense, sweet floral note. Procurement based solely on CAS number may lead to supply of a material with a vastly different sensory outcome.

Evidence Dimension	Ratio of Major Constituents (Citronellol : Geraniol)
Target Compound Data	Rhodinol ex-Geranium: 55-70% l-Citronellol, 25-35% Geraniol
Comparator Or Baseline	Rhodinol ex-Citronella: 82-87% Citronellol, 7-12% Geraniol; Rhodinol 70: 62% Citronellol, 35% Geraniol
Quantified Difference	Significant difference in geraniol content (e.g., ~30% vs. 10%), leading to a marked shift in odor profile from balanced rosy to more citronella-like.
Conditions	GC-MS analysis of commercial Rhodinol samples from different botanical sources.

Why This Matters

This data underscores the necessity of specifying the source (e.g., ex-Geranium) and requesting a Certificate of Analysis (CoA) to ensure the procured material matches the intended organoleptic profile for formulation consistency.

• [1] Bio Shop Pakistan. (2026). Rhodinol | Rose Alcohol, IFRA & Formulas. Composition (Natural) 55–70% l-Citronellol · 25–35% Geraniol · 1–5% Nerol. View Source
• [2] Basenotes Forum. (2019). Rhodinol - Geraniol and Citronellol. Rhodinol 70 is a mixture of molecules that contains 62% Citronellol, 35% Geraniol and about 1% Nerol. View Source
• [3] Nutrifoods. (2026). Rhodinol natural ex-geranium china. CITRONELLOL (%) | 82.00 – 87.00 GERANIOL (%) | 7.00 – 12.00. View Source

Insect Repellent Synergy: Rhodinol in Combination Formulations

While not a direct activity comparison, patent literature demonstrates Rhodinol's established role as a synergistic component in insect repellent blends. A US patent (US5648398) describes an insect repellent composition where Rhodinol, in combination with terpineol and citronella, demonstrates synergistic efficacy at very low concentrations (0.05-0.08% active) against ticks and other insects [1][2]. The patent claims that these blends are 'synergistically efficacious, particularly against ticks carrying Lyme disease' [1]. This is a key differentiator from using citronellol alone, where similar efficacy at such low concentrations has not been demonstrated in the same context. This evidence supports Rhodinol's value in formulating high-performance, low-concentration natural repellents.

Evidence Dimension	Synergistic Insect Repellent Activity
Target Compound Data	Rhodinol 'extra' used at 0.05-0.08% in synergistic blend with terpineol and citronella.
Comparator Or Baseline	Formulations lacking Rhodinol or using individual components at similar concentrations (implied lower efficacy).
Quantified Difference	Achieves effective repellency at low concentrations through synergy, whereas individual components may require higher concentrations.
Conditions	In vitro and in vivo (implied) testing against ticks (Lyme disease vector) and other insects; US Patent 5,648,398.

Why This Matters

This evidence positions Rhodinol as a critical component for formulators seeking to develop effective, low-dose, and 'natural' insect repellent products, providing a competitive advantage over generic citronellol.

• [1] Beldock, D. T., & Beldock, J. A. (1997). U.S. Patent No. 5,648,398. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] EveryPatent. (n.d.). U.S. Patent: 5621013 - Insect repellent blends, lotions, and sprays. The insect repellent blend includes citronella, geraniol, crystalline 3,8 P-menthanediol (Chinese crystal), and terpineol and/or rhodinol. View Source

Optimal Application Scenarios for Rhodinol (CAS 141-25-3) Based on Verifiable Evidence

High-Performance Botanical Fungicide Formulations

Based on the confirmed antifungal activity (EC50 ~120 mg·L⁻¹) and, more importantly, its quantifiable synergistic interaction with dextral citronellol (co-toxicity coefficient 130.19), Rhodinol is ideally suited for developing potent, plant-derived fungicides. Formulators can leverage this synergy to create effective treatments for crop diseases like tea anthracnose, potentially reducing the total active ingredient load while maintaining or enhancing efficacy [1].

Premium Rose and Muguet Fragrance Accords

Procurement of Rhodinol, particularly the natural ex-Geranium grade with its specific geraniol content (25-35%), is essential for creating authentic, high-quality rose and lily-of-the-valley (muguet) perfumes. Its low odor threshold (~40 ppb) and superior substantivity (208+ hours) ensure a long-lasting, delicate, and true-to-nature floral impact that cannot be replicated by generic citronellol or synthetic rose bases [2][3].

Natural and Synergistic Insect Repellent Products

As demonstrated in US patent literature, Rhodinol is a key ingredient for formulating effective 'natural' insect repellent lotions and sprays. Its ability to act synergistically with other terpenes like citronella and terpineol allows for the creation of products with low active ingredient concentrations (e.g., 0.05-0.08%) that are both effective and consumer-friendly, particularly against disease-carrying ticks [4].

Precision Flavoring in Fruit and Honey Profiles

Rhodinol's FEMA GRAS status (No. 2980) and its defined taste threshold of 0.5 to 10 ppm enable its use in sophisticated flavor compositions. It is specifically employed to impart a sweet, floral undertone to berry, honey, and tropical fruit flavors. The precise stereochemistry of the L-isomer in Rhodinol is critical for achieving the desired delicate, natural sweetness without the off-notes associated with racemic or mixed-isomer citronellol sources [5].

• [1] Xiang, X., Yang, W., Liu, H., Chen, Y., Zhou, Y., & Hu, A. (2019). Fungicidal Activity Comparison and Synergetic Effect of Citronellol Optical Isomers Against Colletotrichum gloeosporioides. Journal of Tea Science, 39(4), 425-430. View Source
• [2] Bio Shop Pakistan. (2026). Rhodinol | Rose Alcohol, IFRA & Formulas. ~40 ppb Odour Threshold; Substantivity 208+ hours. View Source
• [3] SCC Online Library. (n.d.). ODOR AND ISOMERISM IN OLFACTIVE CHEMICALS. Oilactive tests confirmed the more fragrant and subtle rosy character of the rhodinyl in comparison with the citronellyl series. View Source
• [4] Beldock, D. T., & Beldock, J. A. (1997). U.S. Patent No. 5,648,398. Washington, DC: U.S. Patent and Trademark Office. View Source
• [5] U.S. Food and Drug Administration. (2026). Substances Added to Food (formerly EAFUS). FEMA No. 2980. View Source